Cas no 21358-15-6 (5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 21358-15-6
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• MDL: MFCD00618999
• CID: 242269
• PubChem ID: 720960
• Update Time: 2025-10-28

5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(phenoxymethyl)-4-(2-propen-1-yl)-
• 4-Allyl-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-phenoxymethyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 4-Allyl-5-phenoxymethyl-4H-[1,2,4]triazole-3-thiol
• 5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-(phenoxymethyl)-4-prop-2-enyl-1,2,4-triazole-3-thiol
• AC1LF0G1
• Oprea1_737867
• Oprea1_758208
• TimTec1_000866
• HMS1536H08
• LS-01260
• SCHEMBL10013032
• AKOS005068331
• 4-ALLYL-5-PHENOXYMETHYL-4H-(1,2,4)TRIAZOLE-3-THIOL
• CS-0308188
• SR-01000418100-1
• CCG-15990
• AB00095175-01
• DTXSID80352190
• 21358-15-6
• NCGC00175037-01
• BB 0217281
• SR-01000418100
• AKOS000100204
• EN300-110572
• MFCD00618999
• BRD-K62962578-001-01-1
• F1219-1327
• 3-(phenoxymethyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione

• MDL： MFCD00618999
• Inchi： 1S/C12H13N3OS/c1-2-8-15-11(13-14-12(15)17)9-16-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,17)
• InChI Key： NIAYRNAJFNFAIP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC=CC=2)N1CC=C

Computed Properties

• Exact Mass: 247.07809
• Monoisotopic Mass: 247.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 352°C at 760 mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.619
• PSA: 39.94
• LogP: 2.33180

5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 21358-15-6): Properties, Applications, and Innovations

In the realm of heterocyclic chemistry, 5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS 21358-15-6) stands out as a versatile compound with a unique molecular structure. This 1,2,4-triazole derivative combines a phenoxymethyl group and a prop-2-en-1-yl (allyl) substituent, offering distinct chemical properties that cater to pharmaceutical, agrochemical, and material science applications. Its thiol (-SH) functional group further enhances reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in triazole-based compounds is driven by their broad-spectrum biological activities, including antimicrobial and anti-inflammatory effects. Researchers are actively exploring CAS 21358-15-6 for its potential in drug discovery, particularly in designing small-molecule inhibitors targeting enzymes like cytochrome P450. Recent studies highlight its role in modulating oxidative stress pathways, aligning with the trending focus on antioxidant therapeutics.

From an industrial perspective, 5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol is gaining traction in green chemistry initiatives. Its allyl group facilitates click chemistry reactions, enabling sustainable polymer crosslinking without toxic catalysts. This aligns with the global demand for eco-friendly materials, a hot topic in 2024 material science trends.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with its CAS 21358-15-6 registry ensuring traceability. Stability studies indicate compatibility with aqueous-organic solvent systems, though storage under inert atmospheres is recommended to preserve the thiol moiety. These insights address frequent queries about compound handling best practices in research forums.

Innovative applications are emerging in crop protection formulations, where the compound’s triazole-thiol scaffold demonstrates synergistic effects with commercial fungicides. Patent analyses reveal its incorporation in next-generation agrochemicals, responding to the urgent need for resistance management strategies in agriculture. This positions 21358-15-6 as a key player in addressing food security challenges.

For synthetic chemists, the compound’s regioselective modification potential offers avenues to create tailored derivatives. Computational studies using DFT calculations predict favorable binding affinities with biological targets, a subject of numerous molecular docking inquiries in academic databases. Such data-driven approaches resonate with the current emphasis on AI-assisted drug design methodologies.

Quality control protocols for CAS 21358-15-6 emphasize residual solvent analysis and heavy metal screening, addressing regulatory requirements for GMP-compliant synthesis. These details cater to frequent searches about pharmaceutical-grade compound specifications, reflecting industry standards.

Environmental fate studies show moderate biodegradability for 5-(phenoxymethyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol, prompting development of advanced oxidation processes for wastewater treatment. This intersects with the rising popularity of green synthesis metrics in chemical manufacturing evaluations.